N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C17H17FN2O3S/c18-16-5-2-1-4-13(16)12-19-24(22,23)15-9-7-14(8-10-15)20-11-3-6-17(20)21/h1-2,4-5,7-10,19H,3,6,11-12H2
• InChI Key: LHFBFRFBAAQBGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=C3F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, also known as FMPB, is a chemical compound that has been extensively studied for its potential use in scientific research. FMPB is a sulfonamide derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide works by binding to the active site of certain enzymes and proteins, preventing them from carrying out their normal function. This inhibition can be reversible or irreversible, depending on the specific enzyme or protein being targeted.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. This compound has also been shown to inhibit the growth of certain bacterial and fungal strains, making it a potential candidate for use as an antibiotic or antifungal agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide in lab experiments is its high selectivity for certain enzymes and proteins, which allows for more precise and targeted studies. However, one limitation is that this compound may not be effective against all enzymes and proteins, limiting its usefulness in certain research applications.

Future Directions

There are many potential future directions for research involving N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further research could focus on developing more potent and selective derivatives of this compound, as well as exploring its potential as an antibiotic or antifungal agent.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide involves the reaction of 2-fluorobenzylamine and 4-(2-oxo-1-pyrrolidinyl)benzenesulfonyl chloride in the presence of a base. The reaction yields this compound as a white solid, which can be purified using standard techniques.

Scientific Research Applications

N-(2-fluorobenzyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide has been used in various scientific research applications, including as a tool for studying the mechanism of action of certain enzymes and proteins. This compound has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying their function.